Cas no 1515949-36-6 (2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-ol
• CAS No: 1515949-36-6
• MF: C₁₀H₁₃ClO₃
• MW: 216.661422491074
• CID: 6366934
• PubChem ID: 165636312
• Update Time: 2025-05-25

2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-ol
• EN300-1982452
• 1515949-36-6

• Inchi： 1S/C10H13ClO3/c1-13-8-4-3-5-9(14-2)10(8)7(12)6-11/h3-5,7,12H,6H2,1-2H3
• InChI Key： KHTVDYDPMJPOAB-UHFFFAOYSA-N
• SMILES： ClCC(C1C(=CC=CC=1OC)OC)O

Computed Properties

• Exact Mass: 216.0553220g/mol
• Monoisotopic Mass: 216.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-ol

Comprehensive Overview of 2-Chloro-1-(2,6-dimethoxyphenyl)ethan-1-ol (CAS No. 1515949-36-6)

2-Chloro-1-(2,6-dimethoxyphenyl)ethan-1-ol (CAS No. 1515949-36-6) is a specialized organic compound with a unique structural framework, combining a chloroethyl alcohol moiety with a dimethoxyphenyl group. This compound has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both chloro and methoxy functional groups makes it a valuable building block for synthesizing more complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 2-Chloro-1-(2,6-dimethoxyphenyl)ethan-1-ol has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies to produce such compounds, aligning with global trends toward reducing environmental impact. This compound’s role in catalysis and asymmetric synthesis has also been explored, highlighting its relevance in modern organic chemistry.

One of the most frequently asked questions about CAS No. 1515949-36-6 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), while remaining stable at room temperature when stored in airtight containers. These properties make it suitable for laboratory-scale reactions and industrial applications where precise control over reaction conditions is critical.

The 2,6-dimethoxyphenyl moiety in 2-Chloro-1-(2,6-dimethoxyphenyl)ethan-1-ol contributes to its electronic and steric properties, which are pivotal in designing ligands for metal-catalyzed reactions. This structural feature has been leveraged in the development of novel chiral catalysts, a hot topic in synthetic chemistry. Additionally, its potential as a precursor for biologically active molecules has sparked interest in medicinal chemistry, particularly for targeting enzyme inhibitors and receptor modulators.

From an analytical perspective, 1515949-36-6 can be characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound’s purity and identity, which are essential for reproducible research outcomes. The growing adoption of computational chemistry tools to predict its reactivity and interactions further underscores its importance in rational drug design.

In the context of intellectual property and patent literature, 2-Chloro-1-(2,6-dimethoxyphenyl)ethan-1-ol has been cited in several applications related to antimicrobial agents and antioxidant formulations. Its modular structure allows for derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the pharmaceutical industry’s shift toward fragment-based drug discovery, where small molecules serve as starting points for optimizing drug candidates.

As the scientific community continues to explore 1515949-36-6, its applications in material science are also being uncovered. For instance, its incorporation into polymeric matrices has shown promise in enhancing material properties such as thermal stability and mechanical strength. This interdisciplinary potential makes it a compound of interest for researchers working at the intersection of chemistry and engineering.

In summary, 2-Chloro-1-(2,6-dimethoxyphenyl)ethan-1-ol (CAS No. 1515949-36-6) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and advanced materials. Its synthesis, properties, and derivatives remain active areas of investigation, reflecting its enduring relevance in scientific innovation. For researchers seeking reliable intermediates or exploring new chemical spaces, this compound offers a robust foundation for diverse applications.